Cas no 42031-13-0 (Butyl 2-amino-4-methylpentanoate)

Butyl 2-amino-4-methylpentanoate structure
42031-13-0 structure
Product Name:Butyl 2-amino-4-methylpentanoate
CAS No:42031-13-0
MF:C10H21NO2
MW:187.27924323082
CID:1516475
PubChem ID:413337
Update Time:2025-04-21

Butyl 2-amino-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • Butyl 2-amino-4-methylpentanoate
    • AC1L95BR
    • AG-F-49452
    • DL-Leucine, butyl ester
    • DL-leucine 1-butyl ester hydrochloride
    • Leucine, butyl ester
    • AGN-PC-00NMGF
    • BUTYL 2-AMINO-4-METHYL-PENTANOATE
    • AKOS009411804
    • L-leucine butyl ester, hydrochloride
    • L-leucine butyl ester hydrochloride
    • L-Leucin-butylester, Hydrochlorid
    • CTK4I5589
    • AC1L95BR; AG-F-49452; DL-Leucine, butyl ester; DL-leucine 1-butyl ester hydrochloride; Leucine, butyl ester; AGN-PC-00NMGF; BUTYL 2-AMINO-4-METHYL-PENTANOATE; AKOS009411804; L-leucine butyl ester, hydrochloride; L-leucine butyl ester hydrochloride; L-Leucin-butylester, Hydrochlorid; CTK4I5589;
    • SCHEMBL8964483
    • L-Leucine, butyl ester
    • HYPLQEHLQMSBKE-UHFFFAOYSA-N
    • 42031-13-0
    • Leucine butyl ester
    • DTXSID70328703
    • Inchi: 1S/C10H21NO2/c1-4-5-6-13-10(12)9(11)7-8(2)3/h8-9H,4-7,11H2,1-3H3
    • InChI Key: HYPLQEHLQMSBKE-UHFFFAOYSA-N
    • SMILES: O(CCCC)C(C(CC(C)C)N)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.3Ų

Experimental Properties

  • PSA: 52.32
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